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Introduction

Aprotinin is a small, basic polypeptide derived from bovine lung that functions as a

competitive, reversible inhibitor of a wide range of serine proteases.[1][2][3][4] Also known as

Bovine Pancreatic Trypsin Inhibitor (BPTI), it is a crucial reagent in protein purification

protocols.[2] Its primary role is to prevent the degradation of target proteins by endogenous

proteases that are released upon cell lysis, thereby ensuring the integrity and yield of the

purified protein.[1][3][5][6] Aprotinin is particularly valued for its high stability across a range of

temperatures and pH values.[7]

Mechanism of Action

Aprotinin functions by binding tightly but reversibly to the active site of serine proteases.[3]

This binding is competitive, meaning aprotinin mimics the natural substrate of the enzyme and

physically blocks access to the catalytic site, effectively preventing the protease from cleaving

target proteins.[1][3][5] The aprotinin-protease complex is very stable; however, it can be

dissociated under highly acidic (pH < 3) or alkaline (pH > 10) conditions.
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Caption: Mechanism of competitive inhibition by aprotinin.

Quantitative Data Summary
Aprotinin's efficacy is dependent on its concentration and the specific proteases present in the

lysate. The following tables provide key quantitative data for its use.

Table 1: Physicochemical and Inhibitory Properties of Aprotinin
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Parameter Value Reference

Molecular Weight ~6512 Da [8]

Isoelectric Point (pI) 10.5

Inhibitor Class
Competitive, Reversible Serine

Protease Inhibitor
[1][3]

Inhibitory Constant (Ki)

Trypsin (bovine) 0.06 pM

Chymotrypsin (bovine) 9 nM

Plasmin (porcine) 4.0 nM

Kallikrein (plasma) 30 - 100 nM

Elastase (human leukocyte) 3.5 µM

Table 2: Recommended Working Concentrations and Unit Conversions

Unit
Recommended
Concentration

Notes Reference

µg/mL 1 - 2 µg/mL

A common starting

concentration for

general protection.

[9]

Trypsin Inhibitor Units

(TIU)/mL
0.06 TIU/mL

1 TIU will decrease

the activity of 2 trypsin

units by 50%.

Kallikrein Inhibitor

Units (KIU)/mL
~80 KIU/mL

Often used for

kallikrein-rich sources.

Unit Conversion
1 TIU ≈ 1,025 - 1,300

KIU

This ratio can vary

slightly between

suppliers.

Mass Conversion 1 KIU ≈ 0.17 µg
Useful for converting

activity units to mass.
[7]
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Experimental Protocols
Protocol 1: Preparation of Aprotinin Stock Solution

This protocol describes the reconstitution of lyophilized aprotinin for use in protein purification.

Materials:

Lyophilized Aprotinin powder

Sterile, nuclease-free water or a suitable buffer (e.g., 20 mM HEPES, pH 7.5)

Sterile microcentrifuge tubes

Procedure:

Determine Target Concentration: Decide on a convenient stock concentration. A 10 mg/mL

stock is common and practical. Aprotinin is freely soluble in water at concentrations greater

than 10 mg/mL.[7]

Reconstitution: Briefly centrifuge the vial of lyophilized aprotinin to ensure the powder is at

the bottom. Aseptically add the calculated volume of sterile water or buffer to the vial to

achieve the desired concentration.

Dissolution: Gently vortex or pipette up and down to fully dissolve the powder. Avoid vigorous

shaking to prevent foaming.

Aliquoting and Storage:

Dispense the stock solution into single-use aliquots to prevent repeated freeze-thaw

cycles.[8]

For short-term storage (2-7 days), store the aliquots at 4°C.[8]

For long-term storage (up to 6 months), store at -20°C or below.[8][10]

Lyophilized aprotinin is stable for years when stored at -20°C or at 2-8°C as per

manufacturer instructions.[7][8][10][11]
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Protocol 2: Using Aprotinin in Cell and Tissue Lysis

This protocol outlines the incorporation of aprotinin into a standard lysis buffer to protect the

target protein from degradation during extraction.

Workflow Overview:
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Caption: General workflow for using aprotinin in protein extraction.

Procedure:

Prepare Lysis Buffer: Prepare your desired lysis buffer (e.g., RIPA, Tris-HCl with detergent)

and chill it on ice. All steps should be performed at 4°C to minimize protease activity.[12]
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Add Aprotinin: Immediately before use, add the aprotinin stock solution to the chilled lysis

buffer to achieve the final desired working concentration (e.g., 2 µg/mL).[6][12]

Note: Aprotinin is often used as part of a broader protease inhibitor "cocktail" that targets

multiple classes of proteases (serine, cysteine, metallo-, etc.).[5][6] If using a commercial

cocktail, follow the manufacturer's dilution instructions.

Sample Lysis:

For Cultured Cells: Wash the cell pellet with ice-cold PBS, then resuspend it in the

prepared lysis buffer containing aprotinin.[12][13] Typically, use 100-500 µL of buffer per

106-107 cells.[12]

For Tissues: Dissect and wash the tissue in ice-cold PBS. Mince the tissue into small

pieces and add the prepared lysis buffer (e.g., 500 µL per 10 mg of tissue). Homogenize

the sample on ice.[12]

Incubation: Incubate the lysate on ice for 30 minutes with occasional vortexing to ensure

complete lysis.[12]

Clarification: Centrifuge the lysate at high speed (e.g., 10,000 - 14,000 x g) for 15-20 minutes

at 4°C to pellet cell debris.[12][13]

Downstream Processing: Carefully transfer the supernatant, which contains the soluble

protein fraction, to a new pre-chilled tube. This clarified lysate is now ready for protein

quantification and subsequent purification steps.

Key Considerations for Using Aprotinin
Spectrum of Inhibition: Aprotinin is highly effective against serine proteases like trypsin and

plasmin but is a weak inhibitor of others like leukocyte elastase and has no effect on

cysteine, aspartic, or metalloproteases.[7][11] For broad-spectrum protection, it is almost

always recommended to use aprotinin as part of a comprehensive protease inhibitor

cocktail.[5][6]

Stability: Aprotinin's structure, stabilized by three disulfide bridges, makes it highly resistant

to heat, organic solvents, and extreme pH (stable between pH 1-12).[4] However, its disulfide
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bonds are susceptible to cleavage by reducing agents like 2-mercaptoethanol.

Downstream Compatibility: Due to its high basicity (pI 10.5), aprotinin can adhere to

materials like dialysis tubing and some chromatography matrices. This can be minimized by

using acetylated materials or including moderate salt concentrations (e.g., 0.1 M NaCl) in

buffers.

Reversibility: As a reversible inhibitor, its activity can be overcome by dilution during

purification steps. It is crucial to maintain an effective inhibitory concentration throughout the

initial extraction and clarification stages.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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